Cas no 376358-93-9 (3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid)

3-(3-Nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid is a nitrogen-containing heterocyclic compound featuring a pyrazole core substituted with phenyl and nitrophenyl groups, along with a carboxylic acid functionality. This structure offers versatility as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and coordination chemistry. The presence of both electron-withdrawing (nitro) and electron-donating (phenyl) groups enhances its reactivity in electrophilic and nucleophilic substitution reactions. The carboxylic acid moiety further allows for derivatization into esters, amides, or other functionalized derivatives. Its well-defined molecular architecture makes it valuable for studying structure-activity relationships in medicinal chemistry and materials science applications.

3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid structure

376358-93-9 structure

Product Name:3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid

CAS No:376358-93-9

MF:C₁₆H₁₁N₃O₄

MW:309.276243448257

CID:3090128

PubChem ID:886999

Update Time:2025-10-31

3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid
- 3-(3-nitrophenyl)-1-phenylpyrazole-4-carboxylic acid
- 376358-93-9
- G44834
- 3-(3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxylicacid
- AKOS001017916
- SR-01000252984-1
- EN300-55984
- BQA35893
- Z56793286
- CS-0251758
- SR-01000252984
- Inchi： 1S/C16H11N3O4/c20-16(21)14-10-18(12-6-2-1-3-7-12)17-15(14)11-5-4-8-13(9-11)19(22)23/h1-10H,(H,20,21)
- InChI Key： KGMUWYYQNULYQO-UHFFFAOYSA-N
- SMILES： OC(C1=CN(C2C=CC=CC=2)N=C1C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 309.07495584Da
Monoisotopic Mass: 309.07495584Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 447
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 101Å²

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